Cas no 494224-67-8 (Benzoic acid, 4-(2-oxoethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(2-oxoethyl)-, ethyl ester
• CAS No: 494224-67-8
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1520823
• Update Time: 2024-08-23

Benzoic acid, 4-(2-oxoethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-oxoethyl)-, ethyl ester

• Inchi： 1S/C11H12O3/c1-2-14-11(13)10-5-3-9(4-6-10)7-8-12/h3-6,8H,2,7H2,1H3
• InChI Key： FWWDSPLJVAVHPX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(CC=O)C=C1

Computed Properties

• Exact Mass: 192.07866

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 310.4±25.0 °C(Predicted)
• PSA: 43.37